![molecular formula C20H23N3O6 B4194162 1-(3,5-dimethoxybenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine](/img/structure/B4194162.png)
1-(3,5-dimethoxybenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine
Overview
Description
1-(3,5-dimethoxybenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine, also known as DMNPBP, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound belongs to the class of piperazine derivatives, which have been found to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of 1-(3,5-dimethoxybenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine involves its binding to the serotonin 5-HT1A receptor and the dopamine D2 receptor. By binding to these receptors, this compound can modulate their activity and affect downstream signaling pathways. This can lead to changes in neurotransmitter release and neuronal activity, which can ultimately affect behavior and physiological processes.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects in animal models. It has been shown to increase serotonin and dopamine release in the prefrontal cortex, which is involved in the regulation of mood and cognition. This compound has also been found to decrease anxiety-like behavior and increase social interaction in mice. In addition, this compound has been found to have antipsychotic-like effects in animal models, suggesting that it may have potential as a treatment for schizophrenia.
Advantages and Limitations for Lab Experiments
1-(3,5-dimethoxybenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has several advantages for use in lab experiments. It has a high affinity for the serotonin 5-HT1A receptor, which is a well-studied target in neuroscience research. This compound is also relatively easy to synthesize and has good solubility in organic solvents. However, this compound has some limitations for use in lab experiments. It has moderate affinity for the dopamine D2 receptor, which may complicate interpretation of results. In addition, this compound has not been extensively studied in humans, so its safety and efficacy in clinical settings are unknown.
Future Directions
There are several future directions for research on 1-(3,5-dimethoxybenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine. One area of interest is the development of more selective compounds that target the serotonin 5-HT1A receptor without affecting the dopamine D2 receptor. Another area of interest is the investigation of the long-term effects of this compound on behavior and physiology. In addition, this compound may have potential as a treatment for psychiatric disorders such as anxiety and schizophrenia, and further research is needed to explore this possibility. Finally, this compound may have applications in the development of new imaging agents for the serotonin 5-HT1A receptor, which could be useful for studying the brain in vivo.
Scientific Research Applications
1-(3,5-dimethoxybenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been studied extensively for its potential use as a tool compound in scientific research. It has been found to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been shown to have moderate affinity for the dopamine D2 receptor, which is involved in the regulation of reward and motivation.
properties
IUPAC Name |
(3,5-dimethoxyphenyl)-[4-(4-methoxy-2-nitrophenyl)piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O6/c1-27-15-4-5-18(19(13-15)23(25)26)21-6-8-22(9-7-21)20(24)14-10-16(28-2)12-17(11-14)29-3/h4-5,10-13H,6-9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVZWZONFOYSSAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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